4-acetyl-5-(2,4-dimethoxyphenyl)-3-hydroxy-1-[3-(trifluoromethyl)phenyl]-1,5-dihydro-2H-pyrrol-2-one

• IUPAC Name: 3-acetyl-2-(2,4-dimethoxyphenyl)-4-hydroxy-1-[3-(trifluoromethyl)phenyl]-2H-pyrrol-5-one
• InChI: InChI=1S/C21H18F3NO5/c1-11(26)17-18(15-8-7-14(29-2)10-16(15)30-3)25(20(28)19(17)27)13-6-4-5-12(9-13)21(22,23)24/h4-10,18,27H,1-3H3
• InChI Key: PJZMUDBCLLSIAF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C(=O)N(C1C2=C(C=C(C=C2)OC)OC)C3=CC=CC(=C3)C(F)(F)F)O
• Molecular Formula: C21H18F3NO5
• Molecular Weight: 421.4 g/mol

Description

Compounds with similar structures to the one you provided are often found in the field of medicinal chemistry, where they are synthesized and studied for their potential biological activities. For example, pyrazolines and their derivatives have been confirmed to have various biological and pharmacological activities.

Synthesis Analysis

The synthesis of similar compounds often involves reactions like the Suzuki–Miyaura coupling or the protodeboronation of alkyl boronic esters. These methods have been used to synthesize a variety of compounds with different properties.

Chemical Reactions Analysis

The chemical reactions involving similar compounds often depend on the specific functional groups present in the molecule. For example, compounds with a pyrazoline ring have been found to exhibit various biological activities, which could be a result of different chemical reactions.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the biological system it interacts with. For example, some pyrazoline derivatives have been found to have neurotoxic potentials.